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Compound of Interest

Compound Name: 1-Bromo-2,3-dichlorobenzene

Cat. No.: B155788

An In-depth Technical Guide to 1-Bromo-2,3-
dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety
properties of 1-Bromo-2,3-dichlorobenzene. It includes detailed experimental protocols,
reactivity information, and its application in scientific research, particularly in the development
of pharmaceutical agents.

Core Chemical and Physical Properties

1-Bromo-2,3-dichlorobenzene is a halogenated aromatic compound. Its basic structure
consists of a benzene ring substituted with one bromine and two chlorine atoms.[1] This
substitution pattern makes it a valuable intermediate in organic synthesis. The compound
appears as a white to light yellow or cream-colored crystalline solid.[1][2]

Physical and Chemical Data

The key quantitative properties of 1-Bromo-2,3-dichlorobenzene are summarized in the table
below for easy reference.
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Property Value Source(s)
CAS Number 56961-77-4 (2103141516107
Molecular Formula CeHsBrCl2 [B1I415118119]
Molecular Weight 225.90 g/mol [31[81[9][10]
Melting Point 56.0 - 62.0 °C [2][11]

Boiling Point 243 °C at 765 mm Hg [6]

White to cream crystals or
Appearance _ [2]
crystalline powder

Purity Typically 297.5% (GC) [2]
Solubility Sparingly soluble in water [1]
Storage Temperature Room Temperature [7]

Synthesis and Experimental Protocols

The synthesis of 1-Bromo-2,3-dichlorobenzene is a critical process for its application in
further chemical reactions. Below is a detailed experimental protocol for its preparation.

Synthesis from 2,3-Dichloroaniline

A common method for synthesizing 1-Bromo-2,3-dichlorobenzene involves the diazotization
of 2,3-dichloroaniline followed by a Sandmeyer-type reaction.

Experimental Protocol:

e Initial Mixture Preparation: Add 163 g (1.0 mol) of 2,3-dichloroaniline to a mixture of 3250 g
of 30% hydrobromic acid (HBr) aqueous solution (12.0 mol) and 25.4 g of copper powder.[6]

o Diazotization: Stir the mixture at 35-37 °C for 15 minutes.[6] Slowly add 766 g of a 40%
sodium nitrite (NaNO2z) aqueous solution (4.44 mol) via subsurface addition over a period of
3 hours, maintaining the temperature.[6]
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e Concurrent Addition: Simultaneously with the NaNO:z addition, add another 489 g of 2,3-
dichloroaniline (3.0 mol) over 2.5 hours at the same temperature.[6]

o Reaction Completion: After all additions are complete, continue stirring the reaction mixture
at 35 °C for an additional 30 minutes.[6]

o Work-up: Heat the reaction mixture to 60-65 °C to separate the organic and aqueous
phases.[6] Discard the aqueous phase.[6]

 Purification: Wash the crude product twice with 200 ml of water to yield the final product.[6]

This process is visualized in the workflow diagram below.
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Caption: Workflow for the synthesis of 1-Bromo-2,3-dichlorobenzene.
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Chemical Reactivity and Applications

1-Bromo-2,3-dichlorobenzene serves as a key building block in the synthesis of more
complex molecules, particularly within the pharmaceutical and agrochemical industries.[1]

Key Applications

o Pharmaceutical Intermediate: It is notably used in the preparation of selective nonpeptidic
inhibitors of striatal-enriched protein tyrosine phosphatase (STEP).[3][6] These inhibitors are
of interest in drug development for treating neurological disorders.

e Agrochemicals and Dyes: The compound is also utilized as an intermediate in the
manufacturing of pesticides, dyes, and fragrances.[1]

o Organic Synthesis: Its reactivity allows for a variety of chemical transformations, including
cross-coupling reactions and nucleophilic substitutions, which are fundamental in creating
novel organic compounds.

The logical relationship of its application in drug discovery is outlined in the following diagram.
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Caption: Role of 1-Bromo-2,3-dichlorobenzene in drug development.

Analytical Characterization

To confirm the identity and purity of 1-Bromo-2,3-dichlorobenzene, several analytical
techniques are employed. Spectral data is crucial for structural elucidation.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and *3C NMR spectra are
used to confirm the structure of the molecule.[8][12][13]

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups and
the overall fingerprint of the compound.[14]

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern, confirming the elemental composition.[5]

Gas Chromatography (GC): GC is often used to determine the purity of the substance.[2]

The general workflow for analytical confirmation is shown below.
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Caption: Workflow for analytical characterization of the compound.

Safety and Handling

Proper handling of 1-Bromo-2,3-dichlorobenzene is essential due to its potential hazards.
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Hazard Identification

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[8][15] It may also be harmful if swallowed.[1]

Signal Word: Warning.[7][15]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[7][15]

Recommended Handling and Storage

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[15]

Ventilation: Use only outdoors or in a well-ventilated area.[15] Ensure eyewash stations and
safety showers are nearby.[15]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible substances.[1][15]

Spills and First Aid: In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice.[1] If on skin, wash with plenty of soap and water.[15] If inhaled, move
the person to fresh air.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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